4-isopropyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione

• IUPAC Name: 2-propan-2-yl-3a,4,7,7a-tetrahydro-4,7-epoxyisoindole-1,3-dione
• InChI: InChI=1S/C11H13NO3/c1-5(2)12-10(13)8-6-3-4-7(15-6)9(8)11(12)14/h3-9H,1-2H3
• InChI Key: RUPYJKKEPSEMME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C2C3C=CC(C2C1=O)O3
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol

Description

4-isopropyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione, also known as ISOX, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-isopropyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione is not fully understood, but it is believed to act on various cellular targets such as enzymes, receptors, and ion channels. 4-isopropyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has been shown to inhibit the activity of certain enzymes such as topoisomerase II and protein kinase C, which are involved in cell proliferation and survival. It has also been shown to modulate the activity of certain receptors such as adenosine receptors, which are involved in various physiological processes.
Biochemical and Physiological Effects:
4-isopropyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has been shown to have various biochemical and physiological effects on cells and organisms. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit fungal and bacterial growth, and modulate neurotransmitter release in the brain. 4-isopropyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

4-isopropyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has several advantages for lab experiments, including its high purity, stability, and versatility as a building block for the synthesis of various compounds. However, 4-isopropyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione also has limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

There are several future directions for the study of 4-isopropyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione, including the development of more efficient and cost-effective synthesis methods, the optimization of its therapeutic potential for various diseases, and the exploration of its potential applications in materials science and organic synthesis. Additionally, further research is needed to fully understand the mechanism of action of 4-isopropyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione and its potential effects on various cellular targets.

Scientific Research Applications

4-isopropyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has been studied extensively for its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, 4-isopropyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has been shown to possess anticancer, antifungal, and antibacterial properties. It has also been studied as a potential drug candidate for the treatment of Alzheimer's disease and Parkinson's disease. In materials science, 4-isopropyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has been used as a building block for the synthesis of novel polymers and materials. In organic synthesis, 4-isopropyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has been used as a versatile intermediate for the synthesis of various compounds.